6-chloro-3,4-dihydro-2H-1,4-benzoxazine
Overview
Description
6-Chloro-3,4-dihydro-2H-1,4-benzoxazine is a heterocyclic compound derived from the fusion of benzoxazine and 6-chloro-1,2-benzisoxazole. It has an empirical formula of C8H8ClNO and a molecular weight of 169.61 .
Synthesis Analysis
The synthesis of this compound involves starting from (S)- and ®-methyl 2-acetamido-3-(3-chlorophenyl)propanoates as a source of chirality . A one-pot procedure for transesterification and cleavage of the N-acetyl group was developed to prevent racemization during the hydrolysis of the methyl ester group .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string Clc1ccc2OCCNc2c1 . The InChI key is WMVHXRNLZBQWFK-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound has been used as a catalyst in the synthesis of 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives by a one-pot multi-component reaction (MCR) in water .Physical And Chemical Properties Analysis
This compound is a solid compound . Its molecular weight is 169.61 , and its molecular formula is C8H8ClNO .Scientific Research Applications
Pharmacological Activities
6-Chloro-3,4-dihydro-2H-1,4-benzoxazine derivatives have been synthesized and evaluated for various pharmacological activities. For instance, one derivative exhibited notable anticonvulsant activity against chemically and electrically induced seizures in mice, with low acute toxicity, highlighting its potential in neurological research and therapeutic applications (De Marchi, Tamagnone, & Torielli, 1971).
Crystal Structure Analysis
The crystal structure of a synthesized compound, N-dichloroacetyl-3,4-dihydro-3-methyl-6-chloro-2H-1,4-benzoxazine, was determined through single-crystal X-ray diffraction. This study contributes to the understanding of the molecular structure and potential chemical properties of such compounds (Gao, Qu, Ye, & Fu, 2015).
Antimicrobial Agents
Some benzoxazine derivatives, such as 6-chloro-3-phenyl-4-thioxo-2H-1,3-benzoxazine-2(3H)-ones, have shown promising in vitro activity against various Mycobacterium species, including M. tuberculosis. This suggests their potential as new antimicrobial agents, particularly in the treatment of tuberculosis (Waisser et al., 2000).
Synthesis and Evaluation of New Derivatives
The synthesis of new this compound derivatives and their evaluation as serotonin-3 receptor antagonists highlight their potential in neurological and pharmaceutical research. Such compounds may play a role in developing treatments for conditions affected by serotonin receptors (Kuroita, Sakamori, & Kawakita, 1996).
Bioactivity and Ecological Role
The bioactivity and ecological role of benzoxazinones, including derivatives of this compound, have been explored. These compounds are of interest due to their phytotoxic, antifungal, antimicrobial, and antifeedant effects. They also hold potential as leads for natural herbicide models, demonstrating the diverse applications of these compounds in both ecological and pharmaceutical contexts (Macias et al., 2009).
Mechanism of Action
- The primary target of this compound is not well-documented in the literature. However, some studies suggest that it interacts with 5-HT3 receptors (serotonin receptors) with high affinity . These receptors play a role in neurotransmission and are involved in various physiological processes.
- Some studies have investigated derivatives of 3,4-dihydro-2H-1,4-benzoxazine for their inhibitory activity on human topoisomerase I, suggesting a broad spectrum of activity . However, the exact pathways involved are not fully characterized.
Target of Action
Biochemical Pathways
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-chloro-3,4-dihydro-2H-1,4-benzoxazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c9-6-1-2-8-7(5-6)10-3-4-11-8/h1-2,5,10H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMVHXRNLZBQWFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1)C=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40500872 | |
Record name | 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40500872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70558-11-1 | |
Record name | 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40500872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chloro-3,4-dihydro-2H-1,4-benzoxazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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